Cas no 153473-50-8 (Methanone,1H-indol-2-yl[4-[2-[(1-methylethyl)amino]phenyl]-1-piperazinyl]-)

• Product Name: Methanone,1H-indol-2-yl[4-[2-[(1-methylethyl)amino]phenyl]-1-piperazinyl]-
• CAS No: 153473-50-8
• MF: C₂₂H₂₆N₄O
• MW: 362.468044757843
• CID: 193488
• PubChem ID: 453415
• Update Time: 2025-04-19

Methanone,1H-indol-2-yl[4-[2-[(1-methylethyl)amino]phenyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-indol-2-yl[4-[2-[(1-methylethyl)amino]phenyl]-1-piperazinyl]-
• 1H-indol-2-yl-[4-[2-(propan-2-ylamino)phenyl]piperazin-1-yl]methanone
• Piperazine, 1-(1H-indol-2-ylcarbonyl)-4-(2-((1-methylethyl)amino)phenyl)-
• Piperazine, 1-(1H-indol-2-ylcarbonyl)-4-[2-[(1-methylethyl)amino]phenyl]-
• 1-(Indolyl-2-carbonyl)-4-[2-(1-methylethylamino)phenyl]piperazine
• 1-(Indolyl-2-carbonyl)-4-(2-(1-methylethylamino)phenyl)piperazine
• DTXSID30165333
• 1H-indol-2-yl-[4-[2-(isopropylamino)phenyl]piperazin-1-yl]methanone
• CHEMBL7023
• 153473-50-8

• Inchi： 1S/C22H26N4O/c1-16(2)23-19-9-5-6-10-21(19)25-11-13-26(14-12-25)22(27)20-15-17-7-3-4-8-18(17)24-20/h3-10,15-16,23-24H,11-14H2,1-2H3
• InChI Key： DFWRXQXSHAYVFI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCN(C2C=CC=CC=2NC(C)C)CC1

Computed Properties

• Exact Mass: 362.21088
• Monoisotopic Mass: 362.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 51.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines